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Compound of Interest

Compound Name: 4-Propylheptane

Cat. No.: B1618057 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 4-
Propylheptane, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development, with a focus on precise data

presentation and the experimental methodologies used for their determination.

Physical Properties of 4-Propylheptane
4-Propylheptane (C10H22) is an alkane with the molecular weight of 142.28 g/mol .[1] Its

physical characteristics are crucial for a variety of chemical and pharmaceutical applications.

The experimentally determined boiling point and density are summarized below.

Physical Property Value Conditions

Boiling Point 157.5°C at 760 mmHg[2][3]

157.51°C N/A[4][5]

162°C N/A[6]

Density 0.733 g/cm³ N/A[2][3][7]

0.7320 g/cm³ N/A[4][5]

0.740 g/cm³ N/A[6]
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The determination of the physical properties of a chemical compound such as 4-
Propylheptane relies on standardized and reproducible experimental protocols. Below are

detailed methodologies for measuring boiling point and density.

1. Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.[8]

Apparatus: A Thiele tube, mineral oil, a thermometer, a one-holed rubber stopper, a small

glass vial (Durham tube), a capillary tube (sealed at one end), and a heat source are

required.[8]

Procedure:

The liquid sample (approximately 0.5 mL) is placed into the small glass vial.[8]

A capillary tube is inserted into the vial with its open end submerged in the liquid.[8]

The vial is attached to a thermometer, ensuring the sample is level with the thermometer

bulb.[8]

This assembly is placed in a Thiele tube containing mineral oil, which ensures uniform

heating.[8]

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.[8]

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted. This indicates the liquid has reached its boiling point.[8]

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

2. Density Determination

The density of a liquid is determined by accurately measuring its mass and volume.[9][10]
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Apparatus: A digital balance, a graduated cylinder or pycnometer (density bottle), and a

thermometer are needed.[9]

Procedure:

An empty, dry graduated cylinder or pycnometer is weighed on the digital balance, and its

mass is recorded (m1).[9]

A specific volume of the liquid (e.g., 4-Propylheptane) is carefully added to the container.

The volume (V) is read precisely from the meniscus at eye level.[9]

The container with the liquid is reweighed, and the new mass is recorded (m2).[9]

The mass of the liquid (m) is calculated by subtracting the mass of the empty container

from the mass of the filled container (m = m2 - m1).[9]

The density (ρ) is then calculated using the formula: ρ = m / V.[9]

The temperature of the liquid should be recorded, as density is temperature-dependent.

[11] For higher accuracy, measurements should be repeated and an average value

calculated.[9]

Workflow Visualization
The following diagram illustrates the generalized experimental workflow for determining the

physical properties of a liquid sample like 4-Propylheptane.
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Physical Property Determination Workflow

Boiling Point Determination Density Determination

Start: Obtain Liquid Sample
(e.g., 4-Propylheptane)

Prepare Thiele Tube Apparatus Measure Mass of Empty Container

Heat Sample & Observe Bubbling

Record Boiling Point Temperature

Data Analysis & Documentation

Measure Volume & Mass of Sample

Calculate Density (ρ = m/V)

End: Final Report

Click to download full resolution via product page

Caption: Experimental workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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